Cas no 77428-79-6 (sodium 2-[(3-hydroxypropyl)amino]acetate)

• Product Name: sodium 2-[(3-hydroxypropyl)amino]acetate
• CAS No: 77428-79-6
• MF: C₅H₁₂NNaO₃
• MW: 157.143452644348
• CID: 6124212
• PubChem ID: 88638121
• Update Time: 2025-06-10

sodium 2-[(3-hydroxypropyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[(3-hydroxypropyl)amino]acetate
• EN300-7647552
• Z5147896273
• SCHEMBL10606866
• 77428-79-6

• Inchi： 1S/C5H11NO3.Na.H/c7-3-1-2-6-4-5(8)9;;/h6-7H,1-4H2,(H,8,9);;
• InChI Key： UHEGGBOPQYYNGE-UHFFFAOYSA-N
• SMILES： N(CCCO)CC(=O)O.[NaH]

Computed Properties

• Exact Mass: 155.05583746g/mol
• Monoisotopic Mass: 155.05583746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 89
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on sodium 2-[(3-hydroxypropyl)amino]acetate

Sodium 2-[(3-Hydroxypropyl)amino]acetate: An Overview of Its Properties, Applications, and Recent Research

Sodium 2-[(3-hydroxypropyl)amino]acetate (CAS No. 77428-79-6) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as sodium N-(3-hydroxypropyl)glycinate, is a derivative of glycine and exhibits unique properties that make it valuable in various applications. This article provides a comprehensive overview of its chemical structure, physical properties, biological activities, and recent research developments.

Chemical Structure and Physical Properties

Sodium 2-[(3-hydroxypropyl)amino]acetate is a white crystalline solid with the molecular formula C5H11NO4Na. It has a molar mass of 168.14 g/mol and is highly soluble in water. The compound's structure consists of a glycine backbone with a hydroxypropylamine substituent, which imparts unique chemical and biological properties. The presence of the hydroxyl group enhances its solubility and reactivity, making it suitable for various chemical reactions and biological applications.

The compound's stability is influenced by pH and temperature. It is stable under neutral to slightly alkaline conditions but may degrade under acidic conditions or at high temperatures. This stability profile is crucial for its use in formulations and pharmaceutical applications where controlled conditions are necessary.

Biological Activities

Sodium 2-[(3-hydroxypropyl)amino]acetate has been studied for its potential biological activities, including its effects on cellular processes and its therapeutic potential. Recent research has shown that this compound can modulate various signaling pathways in cells, making it a promising candidate for drug development.

One of the key areas of interest is its role in neuroprotection. Studies have demonstrated that sodium 2-[(3-hydroxypropyl)amino]acetate can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

In addition to its neuroprotective effects, sodium 2-[(3-hydroxypropyl)amino]acetate has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders.

Pharmaceutical Applications

The unique properties of sodium 2-[(3-hydroxypropyl)amino]acetate make it an attractive candidate for pharmaceutical applications. Its high solubility and stability under physiological conditions make it suitable for formulation into various dosage forms, including oral tablets, injectable solutions, and topical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of sodium 2-[(3-hydroxypropyl)amino]acetate in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. Further studies are needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

Recent Research Developments

The field of research surrounding sodium 2-[(3-hydroxypropyl)amino]acetate is rapidly evolving, with new findings being reported regularly. One recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a prodrug for targeted drug delivery. The researchers found that by conjugating sodium 2-[(3-hydroxypropyl)amino]acetate with specific targeting moieties, they could enhance the delivery of therapeutic agents to specific tissues or cells, thereby improving treatment outcomes while reducing side effects.

Another area of interest is the use of sodium 2-[(3-hydroxypropyl)amino]acetate in combination therapy. A study published in the International Journal of Molecular Sciences investigated the synergistic effects of this compound when used in combination with existing drugs for treating cancer. The results showed that the combination therapy significantly enhanced the antitumor activity compared to monotherapy, suggesting a promising approach for improving cancer treatment outcomes.

Conclusion

Sodium 2-[(3-hydroxypropyl)amino]acetate (CAS No. 77428-79-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological activities make it a valuable tool for research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative applications in medicine and beyond.